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Compound of Interest

Compound Name: 4-(2-Chloroethoxy)benzaldehyde

Cat. No.: B1329871 Get Quote

Essential Safety and Handling Guide for 4-(2-
Chloroethoxy)benzaldehyde
This guide provides immediate, essential safety and logistical information for handling 4-(2-
Chloroethoxy)benzaldehyde in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational and disposal procedures.

Hazard Identification and Classification
4-(2-Chloroethoxy)benzaldehyde is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

The signal word for this chemical is Warning[1]. It is crucial to avoid contact with skin, eyes,

and clothing and to prevent inhalation of any vapors, mists, or gas.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling this substance. The

recommended equipment includes:
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Protection Type Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or protective suit.[2][4][5]

Prevents direct contact that

leads to skin irritation.[1]

Contaminated clothing must be

removed immediately.[4]

Respiratory Protection

Use only in a well-ventilated

area, such as a fume hood.[2]

If ventilation is insufficient, a

NIOSH-approved respirator is

required.

Minimizes the risk of inhaling

vapors, which can cause

respiratory tract irritation.[1][6]

Footwear
Closed-toe, chemical-resistant

shoes.[5]

Protects feet from potential

spills.

Safe Handling and Storage Protocols
Handling Procedures:

Work in a designated, well-ventilated area or a chemical fume hood.[2][7]

Avoid breathing any dust, fumes, mists, or vapors.[2]

Wash hands and any exposed skin thoroughly after handling.[2][4]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2]

Ground and bond containers when transferring material to prevent static discharge.[7]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[4][8]

Keep the container tightly closed to prevent exposure to air and moisture.[8]
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Store locked up and away from incompatible materials such as strong oxidizing agents,

strong bases, and strong reducing agents.[8]

First Aid and Emergency Procedures
Immediate response is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.[2][7][9]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

soap and water for at least 15 minutes.[2][9]

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[2][4] Remove contact lenses

if present and easy to do.[4] Seek immediate

medical attention from an ophthalmologist.

Ingestion

Rinse the mouth thoroughly with water.[2] Have

the conscious person drink one or two glasses

of water.[7] Do NOT induce vomiting.[8] Call a

poison control center or doctor for immediate

medical advice.[2]

Spill and Disposal Plan
Spill Containment:

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation.
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Wear full personal protective equipment (PPE) as described in Section 2.[2]

Prevent the spill from entering drains or waterways.[2]

Absorb the spill using an inert, non-combustible material like sand, earth, or vermiculite.[6][7]

Collect the absorbed material into a sealable, properly labeled container for disposal.[6]

Waste Disposal:

Dispose of the chemical and any contaminated materials at an approved waste disposal

facility.

All disposal practices must be in accordance with local, state, and federal regulations.[2] Do

not mix with other waste. Handle uncleaned containers as you would the product itself.

Chemical and Physical Data
Property Value

Molecular Formula C₉H₉ClO₂[1][10]

Molecular Weight 184.62 g/mol [1]

GHS Hazard Codes
H315 (Skin Irritation), H319 (Eye Irritation),

H335 (Respiratory Irritation)[1]

Key Precautionary Codes

P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P403+P233,

P405, P501[1]
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Safe Handling Workflow: 4-(2-Chloroethoxy)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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